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Compound of Interest

Compound Name: DSPE-PEG1000-YIGSR

Cat. No.: B039488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the principles and methodologies
for the self-assembly of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-
[amino(polyethylene glycol)-1000] (DSPE-PEG1000) conjugated with the YIGSR peptide into
nanoparticles. This document details the underlying self-assembly mechanisms, experimental
protocols for nanoparticle synthesis and characterization, and the biological signaling pathways
associated with the YIGSR peptide.

Introduction: The Promise of YIGSR-Functionalized
Nanoparticles

The pentapeptide YIGSR (tyrosine-isoleucine-glycine-serine-arginine) is a well-characterized
motif derived from the B1 chain of the laminin protein. It plays a crucial role in mediating cell
adhesion, migration, and signaling through its interaction with the 67-kDa laminin receptor
(67LR). The functionalization of nanoparticles with the YIGSR peptide has emerged as a
promising strategy in drug delivery, particularly for targeted therapies. By incorporating the
YIGSR ligand, nanoparticles can be directed to cells overexpressing the 67LR, which is often
implicated in cancer metastasis and angiogenesis.

DSPE-PEG is an amphiphilic polymer widely used in the formulation of nanocarriers. The
hydrophobic DSPE (1,2-distearoyl-sn-glycero-3-phosphoethanolamine) portion serves as an
anchor within the nanopatrticle's lipid core, while the hydrophilic PEG (polyethylene glycol)
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chain provides a protective corona. This PEGylated "stealth” characteristic reduces
opsonization and prolongs the circulation time of the nanoparticles in the bloodstream. By
employing DSPE-PEG1000-YIGSR, it is possible to create stable, long-circulating
nanoparticles with specific cell-targeting capabilities.

The Self-Assembly Process of DSPE-PEG1000-
YIGSR

The formation of nanoparticles from DSPE-PEG1000-YIGSR is a spontaneous process driven
by the amphiphilic nature of the molecule in an aqueous environment. The hydrophobic DSPE
tails seek to minimize their contact with water, leading them to aggregate and form a stable
core. Concurrently, the hydrophilic PEG-YIGSR chains orient themselves towards the aqueous
phase, forming a hydrated shell around the hydrophobic core. This arrangement results in the
formation of micellar nanoparticles.

The critical micelle concentration (CMC) is a key parameter in this process, representing the
minimum concentration of the amphiphile required for micelle formation to occur. DSPE-PEG
conjugates

 To cite this document: BenchChem. [A Technical Guide to the Self-Assembly of DSPE-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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